Cas no 13999-72-9 (1H-Pyrrole-2-acetylchloride, 1-methyl-a-oxo-)

• Product Name: 1H-Pyrrole-2-acetylchloride, 1-methyl-a-oxo-
• CAS No: 13999-72-9
• MF: C₇H₆ClNO₂
• MW: 171.581040859222
• CID: 98769
• PubChem ID: 45080777
• Update Time: 2025-04-18

1H-Pyrrole-2-acetylchloride, 1-methyl-a-oxo- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-acetylchloride, 1-methyl-a-oxo-
• Pyrrole-2-glyoxyloyl chloride, 1-methyl- (8CI)
• 13999-72-9
• 2-(1-Methyl-1H-pyrrol-2-yl)-2-oxoacetyl chloride

• Inchi： 1S/C7H6ClNO2/c1-9-4-2-3-5(9)6(10)7(8)11/h2-4H,1H3
• InChI Key： GZCZZCWHDWGKMM-UHFFFAOYSA-N
• SMILES： ClC(C(C1=CC=CN1C)=O)=O

Computed Properties

• Exact Mass: 171.00878
• Monoisotopic Mass: 171.009
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.1A^2
• XLogP3: 1.4

Experimental Properties

• PSA: 39.07